Cas no 61836-02-0 (2-trifluoromethanesulfonyloxyaceticacidethylester)
61836-02-0 structure
Product Name:2-trifluoromethanesulfonyloxyaceticacidethylester
CAS No:61836-02-0
MF:C5H7F3O5S
MW:236.166291475296
CID:955511
PubChem ID:371745
Update Time:2025-04-19
2-trifluoromethanesulfonyloxyaceticacidethylester Chemical and Physical Properties
Names and Identifiers
-
- 2-trifluoromethanesulfonyloxyaceticacidethylester
- ethyl 2-(trifluoromethylsulfonyloxy)acetate
- 2-trifluoromethanesulfonyloxyacetic acid ethyl ester
- CHEMBL1989735
- ethyl 2-(trifluoromethylsulfonyloxy) acetate
- 61836-02-0
- TfO-CH2COOEt
- 2-Trifluoromethanesulfonyloxyaceticacid ethyl ester
- NSC-646188
- Acetic acid, [[(trifluoromethyl)sulfonyl]oxy]-, ethyl ester
- ETHOXYCARBONYLMETHYL TRIFLUOROMETHANESULFONATE
- ethyl 2-(((trifluoromethyl)sulfonyl)oxy)acetate
- NSC646188
- NCI60_015922
- DB-314384
- Ethyl (((trifluoromethyl)sulfonyl)oxy)acetate
- ethyl2-(((trifluoromethyl)sulfonyl)oxy)acetate
- DTXSID40327329
- SCHEMBL1730503
-
- Inchi: 1S/C5H7F3O5S/c1-2-12-4(9)3-13-14(10,11)5(6,7)8/h2-3H2,1H3
- InChI Key: QWFJZCGIJRHYDQ-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OCC(=O)OCC
Computed Properties
- Exact Mass: 235.99662898g/mol
- Monoisotopic Mass: 235.99662898g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 78Ų
2-trifluoromethanesulfonyloxyaceticacidethylester Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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